Cas no 1261947-80-1 (5-(2,5-Difluorophenyl)picolinic acid)

• Product Name: 5-(2,5-Difluorophenyl)picolinic acid
• CAS No: 1261947-80-1
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• MDL: MFCD17607677
• CID: 1037888
• PubChem ID: 53211474
• Update Time: 2025-06-21

5-(2,5-Difluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Difluorophenyl)picolinic acid
• ACMC-209b6z
• AK107571
• ANW-18777
• CTK8A9794
• KB-243280
• MolPort-013-500-260
• MFCD17607677
• 5-(2,5-difluorophenyl)pyridine-2-carboxylic acid
• DB-332513
• CS-0209140
• 1261947-80-1
• AKOS012257857
• 2-Pyridinecarboxylic acid, 5-(2,5-difluorophenyl)-
• DTXSID00681373
• 5-(2,5-Difluorophenyl)picolinicacid

• MDL： MFCD17607677
• Inchi： 1S/C12H7F2NO2/c13-8-2-3-10(14)9(5-8)7-1-4-11(12(16)17)15-6-7/h1-6H,(H,16,17)
• InChI Key： YYSUWABBJBNJIL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1C=NC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 235.04448479g/mol
• Monoisotopic Mass: 235.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-(2,5-Difluorophenyl)picolinic acid

Introduction to 5-(2,5-Difluorophenyl)picolinic Acid (CAS No. 1261947-80-1)

5-(2,5-Difluorophenyl)picolinic acid, identified by the chemical compound code CAS No. 1261947-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of picolinic acid derivatives, characterized by its unique structural motif that includes a pyridine ring substituted with a 2,5-difluorophenyl group. The presence of fluorine atoms at the 2 and 5 positions introduces distinct electronic and steric properties, making this molecule a promising candidate for various applications in medicinal chemistry and drug discovery.

The structure of 5-(2,5-Difluorophenyl)picolinic acid consists of a central pyridine core, which is a common scaffold in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The 2,5-difluorophenyl substituent enhances the compound's lipophilicity and metabolic stability, attributes that are often sought after in drug candidates. This modification also imparts a degree of rigidity to the molecule, which can be beneficial in optimizing binding affinity to biological receptors.

In recent years, there has been growing interest in developing novel derivatives of picolinic acid for their potential therapeutic applications. Picolinic acid itself is known for its role as a histone deacetylase (HDAC) inhibitor, a mechanism that has been explored in the treatment of various diseases, including cancer and neurodegenerative disorders. The introduction of fluorine atoms in 5-(2,5-Difluorophenyl)picolinic acid further modulates its pharmacological profile, potentially enhancing its bioavailability and target specificity.

One of the most compelling aspects of 5-(2,5-Difluorophenyl)picolinic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced biological activity. For instance, studies have demonstrated that derivatives of this molecule exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings suggest that 5-(2,5-Difluorophenyl)picolinic acid could serve as a valuable building block for the development of next-generation therapeutics.

The synthesis of 5-(2,5-Difluorophenyl)picolinic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 2,5-difluorobenzaldehyde and picolinic acid or its derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, which are essential factors for industrial applications.

From a biochemical perspective, the interaction between 5-(2,5-Difluorophenyl)picolinic acid and biological targets can be modulated by the electronic properties imparted by the fluorine atoms. Fluorine atoms are known to influence molecular interactions through their ability to participate in weak hydrogen bonding and to affect electron density distribution. These characteristics make fluorinated compounds particularly attractive for drug design, as they can enhance binding affinity and selectivity. Additionally, the metabolic stability provided by fluorine substitution can prolong the half-life of drugs in vivo, improving their therapeutic efficacy.

Recent research has also highlighted the potential role of 5-(2,5-Difluorophenyl)picolinic acid in modulating immune responses. Studies have shown that certain picolinic acid derivatives can influence cytokine production and immune cell function, suggesting their utility in immunomodulatory therapies. The unique structural features of this compound may enable it to interact with immune receptors or signaling pathways in ways that conventional immunomodulators cannot. This opens up new avenues for treating autoimmune diseases and infections where immune dysregulation plays a critical role.

The pharmaceutical industry has taken notice of these promising findings, leading to increased investment in picolinic acid derivatives like 5-(2,5-Difluorophenyl)picolinic acid. Several companies are now exploring its potential for treating neurological disorders, where HDAC inhibition has shown promise. Furthermore, its anti-inflammatory properties have prompted investigations into its use as an adjunct therapy for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion,5-(2,5-Difluorophenyl)picolinic acid (CAS No. 1261947-80-1) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its potential as an intermediate in drug synthesis underscores its importance not only as a research tool but also as a candidate for therapeutic development. As research continues to uncover new applications for this compound, 5-(2',5'-difluorophenyl)-picolinic acid will undoubtedly play an increasingly important role in addressing some of today's most pressing medical challenges.